Cas no 84621-31-8 (3-(3,3-difluoroprop-2-en-1-yl)-2-methyl-4-oxocyclopent-2-en-1-yl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate)

3-(3,3-difluoroprop-2-en-1-yl)-2-methyl-4-oxocyclopent-2-en-1-yl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate structure
84621-31-8 structure
Product Name:3-(3,3-difluoroprop-2-en-1-yl)-2-methyl-4-oxocyclopent-2-en-1-yl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
CAS No:84621-31-8
MF:C19H24F2O3
MW:338.388873100281
CID:1826767
PubChem ID:158677
Update Time:2025-04-21

3-(3,3-difluoroprop-2-en-1-yl)-2-methyl-4-oxocyclopent-2-en-1-yl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • [3-(3,3-difluoroprop-2-enyl)-2-methyl-4-oxocyclopent-2-en-1-yl] 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
    • 3-(3,3-difluoroprop-2-en-1-yl)-2-methyl-4-oxocyclopent-2-en-1-yl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
    • 84621-31-8
    • 10,10-difluoroallethrin
    • 3-(3,3-Difluoroprop-2-en-1-yl)-2-methyl-4-oxocyclopent-2-en-1-yl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
    • DTXSID601004914
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-,3-(3,3-difluoro-2-propenyl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester
    • Inchi: 1S/C19H24F2O3/c1-10(2)8-13-17(19(13,4)5)18(23)24-15-9-14(22)12(11(15)3)6-7-16(20)21/h7-8,13,15,17H,6,9H2,1-5H3
    • InChI Key: IHSYBNIZVMLDJH-UHFFFAOYSA-N
    • SMILES: F/C(=C/CC1C(CC(C=1C)OC(C1C(/C=C(\C)/C)C1(C)C)=O)=O)/F

Computed Properties

  • Exact Mass: 338.16935095g/mol
  • Monoisotopic Mass: 338.16935095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 648
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 43.4Ų

3-(3,3-difluoroprop-2-en-1-yl)-2-methyl-4-oxocyclopent-2-en-1-yl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate Related Literature

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